Cas no 62663-52-9 (1,4-Butanediol, 1-(4-fluorophenyl)-1-phenyl-)
62663-52-9 structure
Product Name:1,4-Butanediol, 1-(4-fluorophenyl)-1-phenyl-
CAS No:62663-52-9
MF:C16H17FO2
MW:260.303388357162
CID:436173
PubChem ID:71384080
Update Time:2025-04-19
1,4-Butanediol, 1-(4-fluorophenyl)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanediol, 1-(4-fluorophenyl)-1-phenyl-
- 1-(4-fluorophenyl)-1-phenylbutane-1,4-diol
- 62663-52-9
- DTXSID50806357
-
- Inchi: 1S/C16H17FO2/c17-15-9-7-14(8-10-15)16(19,11-4-12-18)13-5-2-1-3-6-13/h1-3,5-10,18-19H,4,11-12H2
- InChI Key: RKURLURBBOZFLH-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C1C=CC=CC=1)(CCCO)O
Computed Properties
- Exact Mass: 260.12131
- Monoisotopic Mass: 260.12125794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,4-Butanediol, 1-(4-fluorophenyl)-1-phenyl- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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